1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[2,6-di(propan-2-yl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H30N2O2/c1-13(2)17-7-6-8-18(14(3)4)19(17)21-20(24)16-9-11-22(12-10-16)15(5)23/h6-8,13-14,16H,9-12H2,1-5H3,(H,21,24)
• InChI Key: IDGLOWQMNBUVMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NC(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide, also known as A-401, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications. A-401 is a piperidine derivative that has been studied for its ability to modulate the activity of certain ion channels in the brain, which are involved in various neurological disorders.

Mechanism of Action

1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide is believed to modulate the activity of certain ion channels in the brain, such as the TRPV1 and TRPA1 channels. These channels are involved in pain sensation and inflammation. This compound has been shown to inhibit the activity of these channels, which may explain its antinociceptive and anti-inflammatory effects. This compound has also been shown to enhance the activity of GABAergic neurotransmission in the brain, which may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have antinociceptive, anti-inflammatory, anticonvulsant, and anxiolytic effects in animal models. This compound has been shown to inhibit the activity of TRPV1 and TRPA1 channels, which are involved in pain sensation and inflammation. This compound has also been shown to enhance the activity of GABAergic neurotransmission in the brain, which may explain its anticonvulsant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide has several advantages for lab experiments, including its high purity and well-defined chemical structure. This compound is also relatively easy to synthesize using standard organic chemistry techniques. However, this compound has some limitations for lab experiments, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide. One potential direction is to investigate its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another potential direction is to study the pharmacokinetics and pharmacodynamics of this compound in more detail, including its distribution and metabolism in the body. Additionally, future research could focus on developing new derivatives of this compound with improved pharmacological properties, such as increased selectivity and potency.

Synthesis Methods

The synthesis of 1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide involves the reaction of 2,6-diisopropylaniline with acetic anhydride to form 1-acetyl-2,6-diisopropylaniline. This intermediate is then reacted with piperidine-4-carboxylic acid to form the final product, this compound. The purity of the compound can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-acetyl-N-(2,6-diisopropylphenyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various neurological disorders such as epilepsy, neuropathic pain, and anxiety. This compound has been shown to modulate the activity of certain ion channels in the brain, such as the TRPV1 and TRPA1 channels, which are involved in pain sensation and inflammation. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, this compound has been studied for its potential anxiolytic effects in animal models of anxiety.